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Compound of Interest

Compound Name: 1,2-Dichloro-3-iodobenzene

Cat. No.: B1582814 Get Quote

1,2-Dichloro-3-iodobenzene (CAS No. 2401-21-0) is a polyhalogenated aromatic compound

that serves as a valuable intermediate and reagent in organic synthesis, particularly in the

development of pharmaceuticals and agrochemicals.[1] Its utility lies in the differential reactivity

of its substituents, offering a platform for the strategic introduction of chloro and iodo moieties

into complex molecules.[1] However, the same reactivity that makes this compound

synthetically useful also necessitates a thorough understanding and implementation of rigorous

safety protocols. This guide provides drug development professionals, researchers, and

scientists with a comprehensive framework for handling 1,2-Dichloro-3-iodobenzene,

grounded in an understanding of its chemical properties and potential hazards. The focus is not

merely on procedural steps but on the scientific rationale—the "why"—behind each safety

recommendation, ensuring a culture of informed caution in the laboratory.

Section 1: Hazard Identification and Risk
Assessment
A foundational principle of laboratory safety is a comprehensive understanding of the intrinsic

hazards of a substance. 1,2-Dichloro-3-iodobenzene is classified under the Globally

Harmonized System (GHS) with specific hazard statements that dictate the necessary

precautions.

1.1 GHS Hazard Profile
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According to aggregated GHS information, 1,2-Dichloro-3-iodobenzene is classified as

follows:

Skin Irritation (Category 2): H315 - Causes skin irritation.[2][3][4]

Serious Eye Irritation (Category 2/2A): H319 - Causes serious eye irritation.[2][3][4]

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation.[1][4]

The signal word associated with this compound is "Warning".[2][3] These classifications are the

primary drivers for the personal protective equipment (PPE) and engineering controls detailed

in subsequent sections. The irritation potential stems from the chemical's ability to disrupt

cellular membranes upon contact, leading to an inflammatory response.

1.2 Physicochemical Properties and Associated Risks

A summary of the key physical and chemical properties of 1,2-Dichloro-3-iodobenzene is

presented in Table 1. Understanding these properties is crucial for anticipating its behavior

under various laboratory conditions.
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Property Value
Implication for Safe
Handling

CAS Number 2401-21-0
Unique identifier for accurate

hazard information retrieval.

Molecular Formula C₆H₃Cl₂I

High molecular weight,

indicating low volatility at room

temperature.

Molecular Weight 272.89 g/mol [5]

Relevant for stoichiometric

calculations in experimental

setups.

Appearance
White to light yellow/orange

crystalline solid/powder.[1][3]

As a solid, it poses an

inhalation risk if handled as a

powder.

Melting Point 35-36 °C (lit.)[6][7]

May melt in warm storage

conditions or upon heating,

changing its physical hazard

profile.

Solubility Insoluble in water.[1]

Spills in water will not dissolve;

the solid will persist. Do not

use water to clean up spills on

equipment where water is

incompatible.

Stability

Stable under normal storage

conditions.[1][2] Light-

sensitive.[1][8]

Requires protection from light

to prevent photochemical

degradation.

1.3 Toxicological Profile and Exposure Limits

While no specific Occupational Exposure Limits (OELs) have been established for 1,2-
Dichloro-3-iodobenzene, data from structurally similar compounds, such as

dichlorobenzenes, provide a valuable benchmark for risk assessment. The principle of analogy

suggests that the toxicological concerns for dichlorobenzenes, particularly regarding irritation

and potential systemic effects upon high exposure, should be considered.
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Primary Routes of Exposure: Inhalation of dust particles, skin contact, eye contact, and

ingestion.[1][9]

Acute Effects: Direct contact is known to cause skin and serious eye irritation.[2][3][4]

Inhalation of dust may lead to respiratory tract irritation.[1][4] While systemic toxicity data is

limited for this specific compound, related dichlorobenzenes are known to cause liver and

kidney damage with acute high-level exposure.[9][10]

Chronic Effects: Long-term exposure data is not available. However, for related compounds

like p-Dichlorobenzene, NIOSH considers it a potential occupational carcinogen.[11] This

warrants a conservative approach, minimizing exposure to the lowest feasible levels.

Table 2: Occupational Exposure Limits for Dichlorobenzene Isomers (for Analogy and Risk

Assessment)
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Agency Substance
TWA (8-
hour)

STEL (15-
minute)

Ceiling Notes

OSHA

o-

Dichlorobenz

ene

- -
50 ppm[1][9]

[12]

Legal

airborne

permissible

exposure limit

(PEL) should

not be

exceeded at

any time.

NIOSH

o-

Dichlorobenz

ene

- -
50 ppm[1][9]

[13]

Recommend

ed exposure

limit (REL).

ACGIH

o-

Dichlorobenz

ene

25 ppm[1][3]

[9]
50 ppm[3][9] -

Threshold

Limit Value

(TLV).

OSHA

p-

Dichlorobenz

ene

75 ppm[2][8]

[11]
110 ppm[8] -

Current PEL.

The 1989

PEL update

included a

STEL.[8]

ACGIH

p-

Dichlorobenz

ene

10 ppm[2][11] - -

TLV,

designated

A3

(Confirmed

Animal

Carcinogen

with

Unknown

Relevance to

Humans).

Given these values, it is prudent to handle 1,2-Dichloro-3-iodobenzene in a manner that

keeps exposure well below the limits established for its structural analogs.
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1.4 Chemical Reactivity and Incompatibility

Thermal Decomposition: When heated to decomposition, halogenated benzenes can release

toxic and corrosive gases, including hydrogen chloride, hydrogen iodide, and carbon oxides

(CO, CO₂).[7][14][15][16] This is a critical consideration for fire scenarios and high-

temperature reactions.

Photochemical Reactivity: The carbon-iodine bond is the weakest link in the molecule and is

susceptible to cleavage by UV light. This can initiate radical reactions, leading to

decomposition and the formation of unknown, potentially hazardous byproducts. This light

sensitivity is the reason for the "store in a cool and shaded area" and "avoid exposure to

light" recommendations.[2][8]

Incompatible Materials: Avoid strong oxidizing agents.[8] As a substituted iodobenzene, it

can react with strong oxidizers. Furthermore, related compounds like (dichloroiodo)benzene

are themselves used as oxidizing agents, highlighting the reactive nature of the iodine(III)

oxidation state that could potentially be accessed.

Section 2: Engineering and Administrative Controls
The foundation of safety lies in creating a controlled environment that minimizes the potential

for exposure. This is achieved through a hierarchy of controls, starting with engineering

solutions.

2.1 Ventilation: The Primary Engineering Control

Due to the risk of respiratory irritation from airborne dust, all handling of solid 1,2-Dichloro-3-
iodobenzene must be conducted in a well-ventilated area.

Chemical Fume Hood: All weighing and transfers of the solid compound should be

performed inside a certified chemical fume hood. This captures dust at the source,

preventing it from entering the researcher's breathing zone.

Local Exhaust Ventilation: For larger-scale operations, dedicated local exhaust ventilation

(LEV) should be employed to control dust dispersion.[2][17]
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General Laboratory Ventilation: Ensure the laboratory has adequate general ventilation to

dilute any fugitive emissions.

2.2 Designated Area and Signage

Operations involving 1,2-Dichloro-3-iodobenzene should be restricted to a designated area

(e.g., a specific fume hood or bench area). This area should be clearly marked with signs

indicating the hazards of the chemical.

2.3 Safe Storage

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.

Container: Keep the container tightly closed to prevent contamination and potential

sublimation.[1][2]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials like

strong oxidizing agents.[1][9]

Light Protection: Store in a shaded area or use an amber bottle to protect it from light, which

can cause decomposition.[2][8]

Section 3: Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with engineering and

administrative controls. The selection of PPE is directly informed by the GHS hazard

classifications.

3.1 Mandatory PPE

The following PPE must be worn at all times when handling 1,2-Dichloro-3-iodobenzene:

Eye and Face Protection: Given the H319 "Causes serious eye irritation" classification,

robust eye protection is non-negotiable.

Safety Glasses with Side Shields: For minimal handling of small quantities.
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Chemical Safety Goggles: The required standard for most operations, including transfers

and reaction setup, as they provide a seal around the eyes.[15][18]

Face Shield: Should be worn in addition to goggles when there is a significant risk of

splashes, such as during large-scale transfers or reaction workups.[13][15][19]

Skin Protection: To prevent skin irritation (H315), comprehensive skin protection is

necessary.

Gloves: Wear chemically resistant gloves. Nitrile gloves are a common choice for

incidental contact, but it is essential to check the manufacturer's compatibility data for

breakthrough time, especially for prolonged handling or immersion. Always inspect gloves

for tears or holes before use and remove them with care to avoid skin contamination.[11]

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Full-Body Coverage: Ensure legs and arms are fully covered. Open-toed shoes are never

permitted in a laboratory setting.[13]

Respiratory Protection: While engineering controls are the primary method for mitigating

inhalation hazards, a respirator may be required in specific situations.

If Dust Is Generated: If handling procedures are likely to generate significant dust (e.g.,

cleaning up a large spill) and ventilation is insufficient, a NIOSH-approved respirator with a

particulate filter (e.g., N95, P100) is necessary.[6][12] All respirator use must be done

under a formal respiratory protection program that includes fit-testing and training, as

required by OSHA.
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Section 4: Experimental Protocols and Workflow
Adherence to standardized procedures is paramount when working with hazardous and

sensitive reagents. The following protocols provide a framework for common laboratory

manipulations.

4.1 Protocol for Weighing and Transferring the Solid

This protocol is designed to minimize dust generation and exposure.

Preparation: Don all required PPE (goggles, lab coat, gloves). Ensure the chemical fume

hood sash is at the appropriate working height and the airflow is correct.

Gather Materials: Place an analytical balance, weigh paper or a tared container, spatula, and

the reagent container inside the fume hood.
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Tare Container: Place the receiving flask or weigh boat on the balance and tare it.

Transfer: Slowly open the 1,2-Dichloro-3-iodobenzene container. Using a clean spatula,

carefully transfer the desired amount of solid to the tared container. Avoid any rapid

movements that could create airborne dust.

Seal and Clean: Securely close the main reagent container. Gently tap the spatula on the

receiving container to dislodge any remaining solid.

Post-Transfer: If the reagent was weighed into a temporary container (like weigh paper),

carefully transfer it to the reaction vessel. Use a funnel if necessary.

Decontamination: Wipe the spatula and any affected surfaces within the fume hood with a

solvent-moistened towel (e.g., ethanol or isopropanol) to remove any residual dust. Dispose

of the towel in the appropriate solid hazardous waste container.

4.2 Protocol for Use as a Light-Sensitive Reagent in a Reaction

This workflow incorporates measures to protect the compound from photochemical

decomposition.

Glassware Preparation: Ensure all glassware is clean and oven-dried to remove moisture,

which can interfere with many organic reactions.[18][20] Assemble the reaction apparatus

while hot and allow it to cool under a stream of inert gas (e.g., nitrogen or argon).

Inert Atmosphere: Maintain a slight positive pressure of an inert gas throughout the reaction,

vented through a bubbler. This is standard practice for many syntheses where this reagent

would be used.

Reagent Addition: Add the 1,2-Dichloro-3-iodobenzene to the reaction flask under the inert

atmosphere, following the transfer protocol above.

Light Protection: Wrap the entire reaction flask, including any addition funnels containing the

reagent, with aluminum foil to completely block out light.

Monitoring: When taking samples for reaction monitoring (e.g., by TLC or GC), do so quickly

and re-wrap the flask immediately.
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Workup: Conduct the reaction workup under standard laboratory lighting. By this stage, the

reagent has typically been consumed.

Start: Reaction Setup

Prepare Dry Glassware
under Inert Gas

Weigh Reagent
in Fume Hood

Add Reagent to Flask

Wrap Flask with
Aluminum Foil

Critical Step

Run Reaction

Monitor Reaction Progress
(Minimize Light Exposure) Reaction Workup

End
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Section 5: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

5.1 First Aid Measures

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2][8][11][14]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash skin with

plenty of soap and water. If skin irritation occurs, get medical advice/attention.[2][3][11][14]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. If respiratory

irritation or other symptoms occur, call a POISON CENTER or doctor.[2][8][11][14]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[2][8]

[11]

5.2 Spill Response

Minor Spill (in a fume hood):

Ensure PPE is on.

Wipe up the solid with a cloth or paper towel moistened with a suitable solvent (e.g.,

isopropanol) to avoid creating dust.

Place the contaminated materials in a sealed, labeled hazardous waste container.

Wipe the area clean with soap and water.

Major Spill (outside a fume hood):

Evacuate the immediate area and alert others.
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Prevent entry of unauthorized personnel.

If safe to do so, increase ventilation to the area.

Contact your institution's Environmental Health & Safety (EHS) department for cleanup.

Do not attempt to clean up a large spill without proper training and equipment.

Avoid breathing dust.[9]

5.3 Fire Response

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam.[8][9][14]

Hazards: Be aware that fires involving this material can produce toxic and corrosive gases

like hydrogen chloride and hydrogen iodide.[14][21] Firefighters must wear self-contained

breathing apparatus (SCBA) and full protective gear.[2][8][14]

Section 6: Waste Disposal
All waste containing 1,2-Dichloro-3-iodobenzene must be treated as hazardous waste.

Solid Waste: Collect all contaminated materials (e.g., gloves, weigh paper, paper towels from

cleanup) in a clearly labeled, sealed container for solid hazardous waste.

Chemical Waste: Dispose of the pure chemical and reaction waste in a designated, labeled

container for halogenated organic waste.

Compliance: All waste must be handled and disposed of in accordance with local, state, and

federal regulations.[9][12] Do not mix with other waste streams.[12]

Conclusion: A Commitment to Proactive Safety
1,2-Dichloro-3-iodobenzene is a powerful tool for chemical synthesis. By understanding its

specific hazards—skin and eye irritation, potential for respiratory irritation, and light sensitivity—

and by implementing the robust engineering controls, personal protective equipment, and

handling protocols outlined in this guide, researchers can leverage its synthetic utility while
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maintaining the highest standards of laboratory safety. This proactive, knowledge-based

approach to safety is not a barrier to research but a prerequisite for scientific excellence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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